
(4-propan-2-ylphenyl)boronic acid IUPAC name
and synonyms

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Isopropylphenylboronic acid

Cat. No.: B156128 Get Quote

An In-depth Technical Guide to (4-propan-2-ylphenyl)boronic acid

This technical guide provides a comprehensive overview of (4-propan-2-ylphenyl)boronic acid,

a versatile reagent in organic synthesis. The document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis, offering detailed

information on its nomenclature, physicochemical properties, and synthetic applications.

Nomenclature
IUPAC Name: (4-propan-2-ylphenyl)boronic acid[1]

Synonyms: 4-Isopropylphenylboronic acid, 4-Cumylboronic acid, 4-

Isopropylbenzeneboronic acid[1][2]

Physicochemical Properties
The quantitative data for (4-propan-2-ylphenyl)boronic acid are summarized in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C9H13BO2 [3]

Molecular Weight 164.01 g/mol [3][4]

CAS Number 16152-51-5 [3]

Melting Point 110-112 °C [1][2][5]

Boiling Point 285.9 °C at 760 mmHg [1][5]

Density 1.04 g/cm³ [2][5]

Flash Point 126.7 °C [5]

InChI Key
IAEUFBDMVKQCLU-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CC(C)C1=CC=C(C=C1)B(O)O [3]

Experimental Protocols
Boronic acids are crucial intermediates in organic chemistry, primarily synthesized through two

main routes: the reaction of organometallic reagents with borate esters or the palladium-

catalyzed Miyaura borylation reaction.[6]

General Synthesis via Grignard Reagent
A common method for the synthesis of arylboronic acids involves the use of a Grignard

reagent. This protocol outlines a general procedure.

Materials:

4-bromoisopropylbenzene

Magnesium turnings

Anhydrous diethyl ether or THF

Triisopropyl borate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylphenylboronic-acid
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://www.alfa-chemistry.com/product/4-isopropylphenylboronic-acid-cas-16152-51-5-77678.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0721460.aspx
http://www.ichemical.com/products/16152-51-5.html
https://www.alfa-chemistry.com/product/4-isopropylphenylboronic-acid-cas-16152-51-5-77678.html
http://www.ichemical.com/products/16152-51-5.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0721460.aspx
http://www.ichemical.com/products/16152-51-5.html
http://www.ichemical.com/products/16152-51-5.html
https://www.alfa-chemistry.com/product/4-isopropylphenylboronic-acid-cas-16152-51-5-77678.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://en.wikipedia.org/wiki/Boronic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous acid (e.g., HCl)

Procedure:

Activate magnesium turnings in a flame-dried, three-necked flask under an inert atmosphere

(e.g., argon).

Add a solution of 4-bromoisopropylbenzene in anhydrous diethyl ether or THF dropwise to

the magnesium turnings to initiate the formation of the Grignard reagent, (4-

isopropylphenyl)magnesium bromide.

Cool the reaction mixture to a low temperature (typically -78 °C).

Slowly add a solution of triisopropyl borate in the same anhydrous solvent to the Grignard

reagent.

Allow the reaction mixture to warm to room temperature and stir for several hours.

Quench the reaction by the slow addition of aqueous acid.

Extract the aqueous layer with an organic solvent.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude (4-propan-2-ylphenyl)boronic acid.

Purify the crude product by recrystallization or column chromatography.

Key Reactions and Workflows
(4-propan-2-ylphenyl)boronic acid is a key building block in Suzuki-Miyaura cross-coupling

reactions, a powerful method for forming carbon-carbon bonds.[6]

Suzuki-Miyaura Cross-Coupling Reaction
This reaction involves the coupling of an organoboron compound with an organohalide in the

presence of a palladium catalyst and a base.
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Reactants

(4-propan-2-ylphenyl)boronic acid

Pd(0) Catalyst

Oxidative
Addition

Aryl/Vinyl Halide (R-X)

Base (e.g., Na2CO3)Transmetalation Coupled Product (R-Aryl)

Reductive
Elimination

Start: 4-bromoisopropylbenzene

Grignard Reagent Formation
(Mg, Anhydrous Ether)

Reaction with Triisopropyl Borate
(-78 °C)

Acidic Hydrolysis

Solvent Extraction

Purification
(Recrystallization/Chromatography)

Final Product: (4-propan-2-ylphenyl)boronic acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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